P2Y6 Receptor Selectivity: UDP vs. UTP
In stably expressed recombinant murine P2Y receptor cell lines, the (m)P2Y6 receptor was highly selective for UDP, whereas the (m)P2Y4 receptor was activated by UTP but not by UDP or ADP. Specifically, the rank order at (m)P2Y6 was UDP ≫ ADP = GDP, indicating that UDP is the uniquely preferred endogenous agonist [1]. The (m)P2Y4 receptor, in contrast, was potently but non-selectively activated by UTP (UTP ≥ ATP > ITP > GTP > CTP) and was not activated by UDP [2]. This means UTP cannot be used as a substitute for UDP in P2Y6-selective signaling studies, and UDP cannot substitute for UTP at P2Y4. For the human receptor, UDP disodium salt activates P2Y6 with an EC50 of 300 nM (pEC50 = 6.52) .
| Evidence Dimension | Recombinant P2Y receptor subtype selectivity |
|---|---|
| Target Compound Data | UDP: (m)P2Y6 highly selective (UDP ≫ ADP = GDP); hP2Y6 EC50 = 300 nM; does not activate (m)P2Y4 [1] |
| Comparator Or Baseline | UTP: activates (m)P2Y4 (UTP ≥ ATP > ITP > GTP > CTP); does not activate (m)P2Y6 at comparable concentrations [2] |
| Quantified Difference | Qualitative difference in receptor subtype activation: UDP → P2Y6-selective; UTP → P2Y4/P2Y2-selective. No cross-activation at physiologically relevant concentrations. |
| Conditions | COS-7 or 1321N1 cells stably expressing recombinant murine P2Y4 and P2Y6 receptors; inositol phosphate accumulation and intracellular Ca²⁺ mobilization assays [1][2] |
Why This Matters
Researchers studying P2Y6-mediated signaling must use UDP disodium salt rather than UTP to avoid confounding activation of P2Y2/P2Y4 receptors, which would confound experimental interpretation.
- [1] Lazarowski ER, Rochelle LG, O'Neal WK, et al. Cloning and functional characterization of two murine uridine nucleotide receptors. J Pharmacol Exp Ther. 2001;297(1):43-49. PMID: 11259525. View Source
- [2] Lazarowski ER, et al. (m)P2Y4 activated by UTP (UTP ≥ ATP > ITP > GTP > CTP), not activated by UDP or ADP. J Pharmacol Exp Ther. 2001;297(1):43-49. View Source
